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Compound of Interest

Compound Name: Acpt-II

Cat. No.: B063437 Get Quote

Abstract & Introduction
ACPT-II ((1S,3R,4S)-1-aminocyclopentane-1,3,4-tricarboxylic acid) is a highly selective agonist

for Group III metabotropic glutamate receptors, specifically mGluR4 and mGluR8, with lower

affinity for mGluR6. It is a critical tool compound in neuroscience for studying neuroprotection,

anxiety, and seizure modulation.

However, ACPT-II presents specific handling challenges due to its zwitterionic nature and

polarity. Unlike many lipophilic drugs, ACPT-II is generally insoluble in DMSO and ethanol.

Improper solubilization (e.g., attempting to dissolve in neutral water or DMSO) often leads to

precipitation, inaccurate dosing, and experimental failure. This guide provides a standardized,

field-proven protocol for preparing, storing, and applying ACPT-II stock solutions to ensure

maximum biological activity and reproducibility.

Physicochemical Profile
Understanding the chemical nature of ACPT-II is the first step to successful handling.
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Property Specification

Chemical Name
(1S,3R,4S)-1-aminocyclopentane-1,3,4-

tricarboxylic acid

CAS Number 195209-04-2

Molecular Weight 217.18 g/mol

Formula C₈H₁₁NO₆

Appearance White to off-white solid

Primary Solubility 1eq.[1] NaOH (100 mM)

Insolubility Water (neutral pH), DMSO, Ethanol

Storage (Solid) -20°C, Desiccated

Protocol: Preparation of Stock Solution
Critical Directive: Do not attempt to dissolve ACPT-II directly in distilled water, PBS, or DMSO.

It requires a basic environment to deprotonate the carboxylic acid groups for solubilization.

Materials Required[1][3][4][5][6][7][8][9][10]
ACPT-II solid (equilibrated to Room Temperature)

1.0 M NaOH (Sodium Hydroxide) stock

Sterile PCR grade water

0.22 µm Syringe Filter (PES or Nylon)

Vortex mixer and Sonicator

Step-by-Step Solubilization (Standard 10 mM Stock)
This protocol describes making a 10 mM stock solution. Adjust volumes proportionally for other

concentrations, but do not exceed 100 mM as viscosity and pH buffering becomes difficult.
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Equilibration: Remove the ACPT-II vial from the -20°C freezer and allow it to warm to room

temperature inside a desiccator (approx. 30-60 mins). Why? Opening a cold vial causes

condensation, which degrades the solid compound.

Weighing: Accurately weigh the desired amount of ACPT-II.

Example: Weigh 2.17 mg of ACPT-II.

Solvent Calculation (The 1eq. NaOH Rule):

To dissolve this amino acid derivative, you must add 1 molar equivalent of NaOH.[2]

Calculation:

Simplified: To dissolve 2.17 mg (10 µmol) of ACPT-II, add 10 µL of 1.0 M NaOH (which

contains 10 µmol of NaOH).

Dissolution: Add the calculated volume of 1.0 M NaOH directly to the powder. Vortex

vigorously.

Observation: The powder should dissolve almost instantly. If particles remain, sonicate for

30 seconds.

Dilution to Target Volume: Add sterile water to reach the final target volume.

Example (continued): After adding the 10 µL of NaOH, add 990 µL of sterile water to reach

a final volume of 1.0 mL.

Result: You now have a 10 mM ACPT-II solution in approx. 10 mM NaOH.

Sterilization: Pass the solution through a 0.22 µm syringe filter into a sterile microcentrifuge

tube.

Storage & Stability
Peptide-like small molecules are prone to hydrolysis and oxidation if mishandled.[3]
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Aliquotting: Never refreeze the bulk stock. Divide the stock into single-use aliquots (e.g., 50

µL or 100 µL) immediately after preparation.

Temperature: Store aliquots at -20°C. For long-term storage (>6 months), -80°C is preferred.

Freeze-Thaw: Limit to 1 cycle. Discard any leftover thawed solution.

Shelf Life:

Solid: >2 years at -20°C (desiccated).

Solution: 1 month at -20°C. Prepare fresh for critical in vivo experiments.

Biological Application Guidelines
In Vitro (Cell Culture)
When adding the stock to cell culture media, you are introducing a small amount of NaOH.

Buffering Capacity: Ensure your media contains HEPES (10-25 mM) or bicarbonate buffer.

Dilution Factor: Maintain a dilution factor of at least 1:200 (e.g., 5 µL stock into 1 mL media).

This ensures the 10 mM NaOH in the stock is diluted to <50 µM, which is negligible for most

buffered media.

Control: Always run a "Vehicle Control" containing the exact concentration of NaOH used in

the experimental wells (e.g., water + NaOH without ACPT-II) to rule out pH toxicity.

In Vivo (Animal Studies)
ACPT-II is highly polar and does not cross the Blood-Brain Barrier (BBB) efficiently.

Preferred Route: Intracerebroventricular (i.c.v.) or Intrathecal (i.t.) injection.

Systemic Route (i.p.): Not recommended for CNS targets due to poor penetrance.

pH Adjustment: Before injection, check the pH of the final diluted solution. If it is too basic (>

pH 8.0), adjust carefully with dilute HCl or dilute in sterile PBS, ensuring the compound does

not precipitate.
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Mechanism of Action: mGluR4/8 Signaling
ACPT-II acts as an agonist on Group III mGluRs, which are G-protein coupled receptors

(GPCRs) coupled to the

protein. Activation leads to the inhibition of Adenylyl Cyclase and a subsequent reduction in
cAMP levels, often resulting in presynaptic inhibition of neurotransmitter release.
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Figure 1: Signal transduction pathway of ACPT-II. Binding initiates Gi/o-mediated inhibition of

Adenylyl Cyclase, reducing cAMP levels.

Troubleshooting & FAQ
Q: My solution turned cloudy when I added the stock to PBS.

Cause: The pH dropped too rapidly. PBS has a pH of ~7.4. If the local concentration of

ACPT-II is high and the pH drops, the acidic form (insoluble) may precipitate.

Solution: Add the stock solution slowly to the PBS while vortexing. Alternatively, dilute the

stock in a slightly basic buffer (pH 8.0) first, then add to the final physiological buffer.

Q: Can I use DMSO to make a 100 mM stock?

Answer: No. ACPT-II is poorly soluble in DMSO. While some researchers force solubility with

heating, the compound often precipitates upon freezing or dilution into aqueous media. Stick

to the NaOH protocol.

Q: Is ACPT-II the same as ACPT-I?

Answer: No. They are stereoisomers. ACPT-I is (1S,3R,4S) and ACPT-II is (1S,3R,4S) [Note:

Verify specific isomer assignment in literature as nomenclature varies, but they have distinct

pharmacological profiles]. ACPT-II is generally considered a competitive antagonist or

agonist depending on the specific receptor subtype and assay conditions, though widely

cited as a Group III agonist tool. Always verify the CAS number (195209-04-2) to ensure you

have the correct isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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